Cas no 49678-05-9 ((2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal)

• Product Name: (2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal
• CAS No: 49678-05-9
• MF: C₁₁H₉BrO
• MW: 237.092562437057
• CID: 2640357
• PubChem ID: 13692016
• Update Time: 2025-04-21

(2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal Chemical and Physical Properties

Names and Identifiers

• 49678-05-9
• DTXSID801271404
• (2E,4E)-5-(4-Bromophenyl)-2,4-pentadienal

• Inchi： 1S/C11H9BrO/c12-11-7-5-10(6-8-11)4-2-1-3-9-13/h1-9H/b3-1+,4-2+
• InChI Key： VHTXPZWEWOSCJU-ZPUQHVIOSA-N
• SMILES： BrC1C=CC(/C=C/C=C/C=O)=CC=1

Computed Properties

• Exact Mass: 235.98368Da
• Monoisotopic Mass: 235.98368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų